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Compound of Interest

Compound Name: Dibutyl malate

Cat. No.: B1584803

Understanding the specific risks associated with a chemical is the first step in handling it safely.
Dibutyl malate is a combustible, colorless to slightly yellow viscous liquid with a characteristic
odor.[1][2] While stable under recommended storage conditions, it poses significant health and
environmental hazards that necessitate its classification as hazardous waste.[3][4]

Key Hazards:

o Health Hazards: Dibutyl malate is an irritant to the skin, eyes, and respiratory system.[2][3]
[5] Prolonged or repeated skin contact can lead to an allergic skin reaction, such as
dermatitis.[5][6][7] Ingestion may be harmful and can cause irritation of the digestive tract.[3]
[8] Furthermore, there is a risk of damage to organs, specifically the kidneys, through
prolonged or repeated exposure.[4][5]

e Environmental Hazards: This substance is classified as toxic to aquatic life with long-lasting
effects.[1][5][6] Therefore, preventing its release into drains, soil, or waterways is of
paramount importance.[2][3]

o Chemical Reactivity: It is incompatible with strong oxidizing agents and strong bases, which
can lead to violent reactions.[3][4]

Table 1: Physical and Chemical Properties of Dibutyl Malate
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Property Value Source
CAS Number 105-76-0 [3]
Molecular Formula C12H2004 [3]
Molecular Weight 228.28 g/mol [3]
Appearance Clear, colorless, viscous liquid [11[3]
Boiling Point ~280 °C [3][5]
Flash Point ~120-140 °C [11[3119]
Density ~0.99 g/mL at 25 °C [3]
Water Solubility Insoluble / Very slightly soluble  [2][9]

— Strong oxidizing agents,
Incompatibilities [3][4]
Strong bases

Pre-Disposal Safety and Handling: Your First Line of
Defense

Before initiating any disposal procedures, ensure that all waste is handled in a manner that
minimizes exposure and prevents accidental release. This begins with consistent and correct
use of Personal Protective Equipment (PPE).

The Rationale for PPE Selection: The choice of PPE is directly dictated by the chemical's
hazard profile. For dibutyl malate, the primary risks are skin/eye contact and potential
inhalation of mists.[10]

Table 2: Required Personal Protective Equipment (PPE) for Handling Dibutyl Malate Waste
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PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side-
shields conforming to EN166
or OSHA 29 CFR 1910.133.[1]
A face shield may be required

for splash hazards.

Protects against splashes and
vapors that can cause serious
eye irritation.[3][10]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile or Neoprene) that
comply with EN 374 standard.
[3] Always inspect gloves

before use.

Prevents direct skin contact,
which can cause irritation and

allergic sensitization.[3][6][10]

Body Protection

Lab coat and appropriate
protective clothing to prevent

skin exposure.[3][8]

Minimizes the risk of skin

contact from splashes or spills.

Respiratory Protection

Use only in a well-ventilated
area. If vapors or mists are
generated, a NIOSH/MSHA-
approved respirator is

necessary.[3][8]

Protects against respiratory
tract irritation from inhalation of

mists or vapors.[3][10]

Step-by-Step Disposal Protocol

Dibutyl malate and materials contaminated with it cannot be disposed of in regular trash or
down the sanitary sewer.[11][12] It must be managed as hazardous waste according to federal,

state, and local regulations.[3][13]

Step 1: Waste Segregation and Collection

o Causality: Proper segregation is crucial to prevent dangerous chemical reactions within a

waste container.

e Procedure:

o Designate a specific, compatible waste container for dibutyl malate and materials

contaminated with it.
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o Do NOT mix this waste with incompatible materials like strong bases or strong oxidizing
agents.[3][4]

o Collect waste in a sturdy, leak-proof container. Plastic containers are often preferred over
glass to minimize the risk of breakage.[11]

Step 2: Container Selection and Labeling

o Causality: Accurate labeling is a regulatory requirement and ensures that everyone who
handles the container understands its contents and associated hazards.[11][13]

e Procedure:
o Select a container made of a material compatible with dibutyl malate.
o Affix a "Hazardous Waste" label to the container.[11]

o Clearly write the full chemical name, "Dibutyl malate," on the label. Do not use
abbreviations or chemical formulas.[11]

o Ifitis a mixture, list all chemical components and their approximate percentages.[11]

o Include the date of waste generation and the place of origin (e.g., Lab, Room Number).
[11]

Step 3: Temporary Storage in the Laboratory

o Causality: Safe temporary storage prevents spills and exposure to personnel before the
waste is collected by disposal professionals.

e Procedure:

o Keep the hazardous waste container tightly closed at all times, except when adding waste.
[13][14]

o Store the container in a designated, well-ventilated secondary containment area, away
from incompatible chemicals.[3]
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o Do not allow waste to accumulate. Request a pickup when the container is about three-
quarters full.[14]

Step 4: Final Disposal Arrangement

o Causality: Final disposal must be handled by trained professionals at a licensed facility to
ensure environmental protection and legal compliance.

e Procedure:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal service to arrange for pickup.[3][11]

o The standard and recommended disposal method is incineration in a chemical incinerator
equipped with an afterburner and scrubber.[3][5] The material may be dissolved in a
combustible solvent to aid this process.[3]

Emergency Procedures: Spill and Exposure
Response

Even with careful planning, accidents can happen. A clear, rehearsed emergency plan is
essential.

Spill Cleanup Protocol

e Evacuate and Ventilate: Immediately alert others in the area and ensure adequate
ventilation.[7]

» Don PPE: Before addressing the spill, put on the full PPE detailed in Table 2.[3]

o Contain the Spill: Use an inert, non-combustible absorbent material like sand, earth, or
vermiculite to soak up the spill.[3][7] Do not use combustible materials like paper towels as
the primary absorbent.

o Collect Waste: Carefully scoop the absorbed material and place it into a suitable, sealable
container for hazardous waste.[3][7]

o Decontaminate: Clean the spill area thoroughly with soap and water.[7]
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o Label and Dispose: Label the container as "Hazardous Waste: Dibutyl Malate Spill Debris"
and manage it for disposal as described in Section 3.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][8]

o Skin Contact: Take off contaminated clothing immediately.[5] Wash the affected area with
plenty of soap and water. If skin irritation or a rash occurs, get medical advice.[6][8]

 Inhalation: Move the person into fresh air. If they feel unwell or have difficulty breathing,
consult a physician.[3][8]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[3][8]

Visual Workflows

To provide at-a-glance guidance, the following diagrams illustrate the key decision-making and
response processes.
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( Dibutyl Malate Waste Generated )

:

Is it pure Dibutyl Malate
or contaminated debris?

Both Paths
Select a compatible,

leak-proof waste container.

Affix 'Hazardous Waste' label.
Clearly list full chemical name(s).

Store in a designated, ventilated
secondary containment area.
Keep container sealed.

Contact EHS or licensed
waste disposal vendor for pickup.

Professional Disposal
(e.g., Chemical Incineration)

Click to download full resolution via product page

Caption: Decision-making workflow for Dibutyl Malate waste disposal.
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Alert personnel.
Ensure ventilation.

Don full PPE:
Gloves, Goggles, Lab Coat.

Contain and absorb spill with
inert material (e.g., sand).

Collect absorbed material into a
sealable, labeled container.

Decontaminate spill area
with soap and water.

Dispose of container as
Hazardous Waste.

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to a Dibutyl Malate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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